Cas no 1351588-69-6 (3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine
• CAS No: 1351588-69-6
• MF: C₁₄H₁₁ClN₄S
• MW: 302.781939744949
• CID: 6223967
• PubChem ID: 56766234
• Update Time: 2025-05-20

3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine
• 3-{[(2-chlorophenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine
• F1899-2256
• 3-[(2-chlorophenyl)methylsulfanyl]-6-pyrazol-1-ylpyridazine
• AKOS024618693
• 1351588-69-6
• 3-((2-chlorobenzyl)thio)-6-(1H-pyrazol-1-yl)pyridazine

• Inchi： 1S/C14H11ClN4S/c15-12-5-2-1-4-11(12)10-20-14-7-6-13(17-18-14)19-9-3-8-16-19/h1-9H,10H2
• InChI Key： YFNYPHHDHREOAW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=CC=C(N=N1)N1C=CC=N1

Computed Properties

• Exact Mass: 302.0392952g/mol
• Monoisotopic Mass: 302.0392952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.9Ų

Additional information on 3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine

Introduction to 3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine (CAS No. 1351588-69-6)

3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine, identified by its CAS number 1351588-69-6, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic compound features a unique structural framework that combines a pyridazine core with substituents that have potential biological activity. The presence of a (2-chlorophenyl)methylsulfanyl group and a 1H-pyrazol-1-yl moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The compound's structure is characterized by its aromaticity and the presence of nitrogen-containing heterocycles, which are known to play a crucial role in the binding affinity and selectivity of many bioactive molecules. The pyridazine ring, in particular, is a common pharmacophore found in various therapeutic agents, including those targeting neurological and cardiovascular diseases. The combination of this scaffold with the (2-chlorophenyl)methylsulfanyl group and the 1H-pyrazol-1-yl substituent introduces potential sites for interaction with biological receptors, thereby enhancing its pharmacological profile.

In recent years, there has been growing interest in developing novel compounds that leverage the properties of pyridazine derivatives for therapeutic applications. The structural features of 3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine make it an attractive molecule for further exploration in this context. Specifically, the chlorophenyl group can modulate electron distribution and influence binding interactions, while the pyrazole ring contributes to steric and electronic properties that are conducive to drug-receptor interactions.

Current research in pharmaceutical chemistry increasingly focuses on identifying small molecules that can modulate biological pathways associated with diseases. The compound in question has shown potential in preliminary studies as a scaffold for developing drugs that target specific enzymes or receptors. For instance, the pyridazine core is known to interact with enzymes such as tyrosine kinases, which are implicated in various diseases including cancer. The presence of the (2-chlorophenyl)methylsulfanyl group may further enhance its binding affinity by providing additional hydrogen bonding or hydrophobic interactions with the target protein.

The synthesis of 3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods not only improve the overall yield but also minimize unwanted side products, ensuring that the final product is suitable for subsequent biological evaluation.

In terms of biological activity, preliminary studies have suggested that 3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. The pyrazole ring, in particular, is known to be a key pharmacophore in many drugs used to treat conditions such as epilepsy and pain management. By incorporating this moiety into the molecular structure, researchers aim to develop compounds that can interact selectively with disease-related targets while minimizing off-target effects.

The potential therapeutic applications of this compound are further supported by its structural similarity to known bioactive molecules. By leveraging existing knowledge about how similar compounds interact with biological systems, researchers can accelerate the discovery process and identify new uses for 3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine. This approach not only saves time but also reduces costs associated with drug development, making it an economically viable option for further investigation.

Future studies are planned to delve deeper into the pharmacological properties of this compound. These investigations will focus on evaluating its efficacy and safety profiles in vitro and in vivo models. Additionally, computational modeling techniques will be employed to predict how 3-{(2-chlorophenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine interacts with biological targets at the molecular level. This information will be crucial for designing next-generation derivatives with improved pharmacological properties.

The development of new pharmaceutical agents is a complex process that requires collaboration among chemists, biologists, and clinicians. The compound described here represents an example of how interdisciplinary research can lead to innovative solutions for treating human diseases. By combining synthetic chemistry expertise with biological knowledge, researchers can identify promising candidates for further development and bring new treatments to patients in need.